BE“GHE Foundational & Exploratory

Check Availability & Pricing

Tiafenacil: An In-Depth Technical Guide to its
Soil Degradation and Environmental Fate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tiafenacil

Cat. No.: B1428544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the soil degradation and
environmental fate of the herbicide tiafenacil. The information is compiled from various
scientific and regulatory sources to assist researchers and professionals in understanding its
behavior in the environment. This document details its physicochemical properties, degradation
pathways, mobility in soil, and the experimental methodologies used for its assessment.

Physicochemical Properties of Tiafenacil

Understanding the fundamental physicochemical properties of tiafenacil is crucial for
predicting its environmental behavior. These properties influence its solubility, mobility, and
persistence in soil and aquatic systems.
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Property

Value

Reference

Chemical Name

methyl 3-[2-[2-chloro-4-fluoro-
5-[3-methyl-2,6-dioxo-4-
(trifluoromethyl)pyrimidin-1-
yllphenyl]sulfanylpropanoylami

nojpropanoate

[1]

CAS Number 1220411-29-9 [2][3]
Molecular Formula C19H18CIF4N30sS [1]
Molecular Weight 511.9 g/mol

Water Solubility

110 mg/L (at 20°C, pH 7)

Vapor Pressure

<1.12 x 10710 torr (at 20°C)

Henry's Law Constant

6.86 x 1013 atm m3 mol—1

Log Kow (Octanol-Water

Partition Coefficient)

<2

Soil Organic Carbon-Water

Partitioning Coefficient (Koc)

1,965 mL/goc

Soil Degradation and Environmental Fate

Tiafenacil degrades rapidly in the environment through various biotic and abiotic processes.

However, some of its degradation products are more persistent and mobile than the parent

compound.

Degradation Pathways

The primary degradation pathways for tiafenacil in the environment are microbial degradation,

hydrolysis, and photolysis.
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Caption: Primary degradation pathways of tiafenacil in soil and aquatic environments.
Microbial activity is a key factor in the rapid degradation of tiafenacil in soil.

» Aerobic Soil Metabolism: Tiafenacil degrades very rapidly under aerobic conditions, with
half-lives (DTso0) of 0.03 to 0.18 days. This rapid degradation leads to the formation of
numerous metabolites.

e Anaerobic Soil Metabolism: Under anaerobic conditions, tiafenacil also degrades quickly,
with DTso values ranging from 0.49 to 8.2 days. The degradation pathway under anaerobic
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conditions differs from the aerobic pathway, notably with the absence of sulfur atom oxidation
products.

Hydrolysis is a significant degradation pathway for tiafenacil, particularly in alkaline conditions.
The rate of hydrolysis is highly dependent on pH and temperature.

e At pH 4 and 50°C, tiafenacil is stable.

e At pH 7, the half-life is 24 days at 35°C and 20.5 days at the same temperature in another
study.

e At pH 9 and 25°C, the half-life is 1 day.

o Arecent study showed hydrolysis half-lives ranging from 0.22 to 84.82 days under various
conditions, following single first-order kinetics.

Photodegradation contributes to the breakdown of tiafenacil, although its importance varies
between soil and water.

o Soil Photolysis: The photolysis of tiafenacil on dry soil is a slow process, with a reported
half-life of 197 days under continuous irradiation, which is equivalent to 405 days of summer
sunlight.

e Aqueous Photolysis: In water, phototransformation is an important degradation route, with a
half-life of 18.9 days. Another study reported a half-life of 5.9 days adjusted to equivalent
summer sunlight, leading to the formation of major transformation products M-71, M-72, and
M-85.

Degradation Rates

The persistence of tiafenacil in the environment is generally low due to its rapid degradation.
The following table summarizes the reported degradation half-lives (DTso).
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Degradation

Condition Half-life (DTso) Reference
Process
Aerobic Soil
_ 20°C 0.03 - 0.10 days
Metabolism
Laboratory 0.05 - 0.18 days

Anaerobic Soil

_ 20°C 3.2 - 8.2 days

Metabolism
Laboratory 0.49 - 3.2 days
Hydrolysis pH 4, 50°C Stable
pH 7, 35°C 24 days
pH 7, 35°C 20.5 days
pH 9, 25°C 1 day
Soil Photolysis Continuous Irradiation 197 days
Summer Sunlight

) 405 days
Equivalent
Aquatic Photolysis - 18.9 days
Summer Sunlight

] 5.9 days
Equivalent
Field Dissipation - < 1day

Mobility in Soil

The mobility of tiafenacil and its degradates in solil is a critical factor in assessing the potential

for groundwater contamination.

o Tiafenacil: With a Koc value of 1,965 mL/goc, tiafenacil is considered to be slightly mobile

in soil. Field dissipation studies have shown that tiafenacil and its residues of concern were

not detected below 30 cm.
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o Degradates: In contrast to the parent compound, many of the major degradation products of
tiafenacil are more persistent and exhibit high to moderate mobility in soil, with Koc values
ranging from 1.76 to 60.8. This indicates a potential for these degradates to leach into

groundwater.

Experimental Protocols

The following sections outline the general methodologies employed in the environmental fate

studies of tiafenacil.

General Experimental Workflow
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Caption: A generalized workflow for studying the environmental fate of tiafenacil.

Soil Degradation Studies (Aerobic and Anaerobic)
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These studies are conducted to determine the rate and pathway of tiafenacil degradation in
soil under different oxygen levels.

e Soil Selection: Representative agricultural soils are chosen for the study.

» Radiolabeling: To trace the fate of the molecule, 1*C-labeled tiafenacil is used, often with
separate labeling in the pyrimidinyl and phenyl rings.

 Incubation: Soil samples are treated with the radiolabeled tiafenacil and incubated in the
dark at a constant temperature (e.g., 20°C).

» Aerobic Conditions: A continuous flow of moist, CO2-free air is passed through the incubation
vessels.

¢ Anaerobic Conditions: After an initial aerobic phase to establish microbial populations, the
soil is flooded, and the system is purged with nitrogen to create anaerobic conditions.

o Sampling: Samples are collected at various time intervals.

e Analysis: The samples are extracted, and the parent compound and its transformation
products are quantified using techniques like UHPLC-QTOF-MS/MS.

Hydrolysis Study

This study assesses the abiotic degradation of tiafenacil in water at different pH levels.

» Buffer Solutions: Sterile aqueous buffer solutions of different pH values (e.g., 4, 7, and 9) are
prepared.

o Treatment: The buffer solutions are treated with a known concentration of tiafenacil.
 Incubation: The solutions are maintained at a constant temperature in the dark.
o Sampling: Aliquots are taken at specified intervals.

¢ Analysis: The concentration of tiafenacil and its hydrolysis products are determined by
analytical methods such as UPLC-QTOF-MS/MS.
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Photolysis Study

This study evaluates the degradation of tiafenacil due to exposure to light.

o Sample Preparation: Tiafenacil is applied to the surface of a thin layer of dry soil or
dissolved in a sterile aqueous solution.

e Irradiation: The samples are exposed to a controlled light source that simulates natural
sunlight (e.g., a xenon arc lamp). Dark control samples are maintained at the same
temperature.

o Sampling: Samples are collected at various time points.

e Analysis: The concentration of tiafenacil is measured to determine the rate of
photodegradation.

Mobility Study (Batch Equilibrium)

This study determines the adsorption and desorption characteristics of tiafenacil in soil, which
is used to calculate the Koc value.

» Soil and Solution Preparation: Several types of soil with varying organic carbon content are
used. A solution of known tiafenacil concentration is prepared, often in 0.01 M CaCl-.

» Adsorption Phase: Soil is equilibrated with the tiafenacil solution for a specific period.

o Centrifugation and Analysis: The soil suspension is centrifuged, and the concentration of
tiafenacil remaining in the supernatant is measured.

» Desorption Phase: The remaining soil is then equilibrated with a fresh solution (without
tiafenacil) to measure the amount of desorbed compound.

» Calculation: The adsorption coefficient (Kd) and the soil organic carbon-water partitioning
coefficient (Koc) are calculated from the results.

Analytical Methodology
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The quantification of tiafenacil and its metabolites in environmental samples is typically

performed using advanced analytical techniques.

Extraction: A common extraction method is the QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) procedure. Soil samples are often extracted with a mixture of acetonitrile,
water, and formic acid.

Cleanup: Solid-phase extraction (SPE) with cartridges like Waters Oasis HLB is frequently
used to remove interfering substances from the sample extracts.

Instrumentation: High-Performance Liquid Chromatography (HPLC) or Ultra-High-
Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry
(MS/MS) or Quadrupole Time-of-Flight Mass Spectrometry (QTOF-MS/MS) are the preferred
methods for the sensitive and selective determination of tiafenacil and its transformation
products. These methods allow for the identification and quantification of analytes at low
concentrations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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